Cas no 1090598-28-9 (1-(3-Chlorobenzoyl)piperidin-3-ol)

• Product Name: 1-(3-Chlorobenzoyl)piperidin-3-ol
• CAS No: 1090598-28-9
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5735204
• PubChem ID: 45842400
• Update Time: 2025-06-08

1-(3-Chlorobenzoyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobenzoyl)piperidin-3-ol
• AKOS008975532
• (3-chlorophenyl)-(3-hydroxypiperidin-1-yl)methanone
• 1090598-28-9
• Z68351307
• EN300-133650
• Methanone, (3-chlorophenyl)(3-hydroxy-1-piperidinyl)-
• 1-(3-Chlorobenzoyl)piperidin-3-ol

• Inchi： 1S/C12H14ClNO2/c13-10-4-1-3-9(7-10)12(16)14-6-2-5-11(15)8-14/h1,3-4,7,11,15H,2,5-6,8H2
• InChI Key： JMOPOVWQVQBGKD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CCCC(C1)O)=O

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(3-Chlorobenzoyl)piperidin-3-ol

Professional Introduction to 1-(3-Chlorobenzoyl)piperidin-3-ol (CAS No. 1090598-28-9)

1-(3-Chlorobenzoyl)piperidin-3-ol, with the CAS number 1090598-28-9, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse pharmacological properties and applications in drug development. The presence of a 3-chlorobenzoyl group in its molecular structure contributes to its unique chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various therapeutic agents.

The molecular structure of 1-(3-Chlorobenzoyl)piperidin-3-ol consists of a piperidine ring substituted with a 3-chlorobenzoyl moiety at the 1-position and a hydroxyl group at the 3-position. This arrangement imparts specific electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The 3-chlorobenzoyl group, in particular, is known for its ability to enhance binding affinity and selectivity when incorporated into drug molecules, making it a preferred choice for medicinal chemists.

In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their potential applications in treating various diseases, including neurological disorders, cancer, and infectious diseases. The compound 1-(3-Chlorobenzoyl)piperidin-3-ol has been extensively studied for its pharmacological properties, and several research groups have reported its use as a key intermediate in the synthesis of small-molecule inhibitors.

One of the most notable applications of 1-(3-Chlorobenzoyl)piperidin-3-ol is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting specific kinases, researchers have been able to develop highly effective therapeutic agents. The 3-chlorobenzoyl group in 1-(3-Chlorobenzoyl)piperidin-3-ol has been shown to enhance the binding affinity to kinase active sites, leading to the development of potent inhibitors with improved pharmacokinetic profiles.

In addition to its role in kinase inhibition, 1-(3-Chlorobenzoyl)piperidin-3-ol has also been explored for its potential in treating neurological disorders. Piperidine derivatives are known for their ability to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) drugs. The hydroxyl group at the 3-position of 1-(3-Chlorobenzoyl)piperidin-3-ol provides a site for further functionalization, allowing researchers to tailor the molecule's properties for specific therapeutic applications.

The synthesis of 1-(3-Chlorobenzoyl)piperidin-3-ol typically involves multi-step organic reactions, starting from readily available precursors. The introduction of the 3-chlorobenzoyl group is often achieved through chlorination and condensation reactions, while the hydroxyl group can be incorporated via reduction or hydroxylation techniques. These synthetic routes have been optimized by various research groups to ensure high yields and purity, making 1-(3-Chlorobenzoyl)piperidin-3-ol accessible for further pharmaceutical development.

The pharmacological evaluation of 1-(3-Chlorobenzoyl)piperidin-3-ol has revealed several interesting properties that make it a promising candidate for drug development. In vitro studies have shown that this compound exhibits significant inhibitory activity against various kinases, including those involved in cancer cell proliferation. Additionally, preclinical studies have indicated that it may have neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The structural features of 1-(3-Chlorobenzoyl)piperidin-3-ol, particularly the presence of the 3-chlorobenzoyl group and hydroxyl moiety, contribute to its unique pharmacological profile. These features allow for selective interaction with biological targets while minimizing off-target effects. This selectivity is crucial for developing safe and effective therapeutic agents, as it reduces the risk of side effects associated with non-specific interactions.

In conclusion, 1-(3-Chlorobenzoyl)piperidin-3-ol (CAS No. 1090598-28-9) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for piperidine derivatives, compounds like 1-(3-Chlorobenzoyl)piperidin-3-ol strong>s will undoubtedly play a crucial role in shaping the future of medicine.